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Compound of Interest

Compound Name: Chlorothiazide

Cat. No.: B1668834 Get Quote

Essential guidance for researchers, scientists, and drug development professionals on the safe

handling, storage, and disposal of Chlorothiazide.

This document provides immediate, essential safety and logistical information for laboratory

personnel working with Chlorothiazide. Adherence to these procedural guidelines is critical for

ensuring personal safety and minimizing environmental contamination.

Personal Protective Equipment (PPE)
When handling Chlorothiazide, a comprehensive approach to personal protection is

necessary to prevent exposure. The following personal protective equipment is recommended.

Engineering Controls:

Work in a well-ventilated area. Use only outdoors or in a well-ventilated area.[1]
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Protection Type Specific Recommendations Rationale

Respiratory Protection

In case of inadequate

ventilation, wear respiratory

protection. A NIOSH-approved

respirator is recommended.

May cause allergy or asthma

symptoms or breathing

difficulties if inhaled.[2]

Hand Protection Wear protective gloves.
May cause an allergic skin

reaction.[2]

Eye/Face Protection
Wear safety glasses with side-

shields or goggles.
To prevent eye irritation.

Skin and Body Protection

Wear a lab coat or other

protective clothing.

Contaminated work clothing

must not be allowed out of the

workplace.

To prevent skin contact and

contamination of personal

clothing.[2]

Hazard Identification and Safety Data
Chlorothiazide presents several health and environmental hazards that necessitate careful

handling.

Hazard Category Description

Acute Oral Toxicity Harmful if swallowed.[3]

Respiratory Sensitization
May cause allergy or asthma symptoms or

breathing difficulties if inhaled.[2]

Skin Sensitization May cause an allergic skin reaction.[2]

Aquatic Toxicity
Very toxic to aquatic life with long lasting effects.

[3]

Toxicological Data:
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Test Result Species

Intraperitoneal LD50 1,400 mg/kg Mouse

Intraperitoneal LD50 1,386 mg/kg Rat

Procedural Guidance for Safe Handling and Storage
Handling:

Avoid Inhalation: Do not breathe dust, fume, gas, mist, vapors, or spray.[2]

Prevent Contact: Avoid contact with skin and eyes.

Hygiene Practices: Wash skin thoroughly after handling.[3] Do not eat, drink, or smoke when

using this product.[3] Contaminated work clothing should not be allowed out of the workplace

and must be washed before reuse.[2]

Storage:

Store the medicine in a closed container at room temperature, away from heat, moisture,

and direct light.[4][5]

Keep the container tightly closed.

Do not freeze.[4][5]

Emergency Procedures and First Aid
First Aid Measures:

If on Skin: Wash with plenty of water.[2] If skin irritation or rash occurs, get medical

advice/attention.[2]

If Inhaled: If breathing is difficult, remove the person to fresh air and keep comfortable for

breathing.[2] If experiencing respiratory symptoms, call a poison center or doctor.[2]
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If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.

If Swallowed: Call a poison center or doctor/physician if you feel unwell.[3] Rinse mouth.[3]

Spill Response Workflow
In the event of a Chlorothiazide spill, follow this workflow to ensure a safe and effective

cleanup.
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Spill Detected

Evacuate Immediate Area

Don Appropriate PPE
(Gloves, Goggles, Respirator, Lab Coat)

Contain the Spill
(Use absorbent material)

Clean Up Spill
(Collect absorbent material)

Decontaminate the Area
(Wash with soap and water)

Dispose of Waste
(In a sealed container as hazardous waste)

Report the Incident

Click to download full resolution via product page

Caption: Workflow for responding to a Chlorothiazide spill.
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Disposal Plan
Proper disposal of Chlorothiazide is crucial to prevent environmental contamination.

Regulatory Compliance: Dispose of contents and container in accordance with all local,

regional, national, and international regulations.[2]

Waste Collection: Collect spillage.[3]

Disposal Method: Unused or expired medication should ideally be taken to a drug take-back

location.[6][7] If a take-back program is not available, the medication can be disposed of in

the household trash by following these steps:

Remove the drug from its original container.

Mix it with an undesirable substance such as used coffee grounds, dirt, or cat litter.[6] This

makes it less appealing to children and pets.

Place the mixture in a sealed container like a resealable plastic bag.[6]

Throw the sealed container in the trash.[6]

Scratch out all personal information on the empty packaging before disposing of it.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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